Cas no 597562-49-7 (6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride)

• Product Name: 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride
• CAS No: 597562-49-7
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD28991809
• CID: 4654253
• Update Time: 2025-11-02

6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride
• 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride(WXC00188)
• 6-(methanesulfonylmethyl)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 6-[(methylsulfonyl)methyl]-

• MDL： MFCD28991809
• Inchi： 1S/C8H9NO4S/c1-14(12,13)5-7-3-2-6(4-9-7)8(10)11/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： LPIPYFCNDXSJCA-UHFFFAOYSA-N
• SMILES： C1=NC(CS(C)(=O)=O)=CC=C1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride

Recent Advances in the Study of 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride (CAS: 597562-49-7)

The compound 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride (CAS: 597562-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylmethyl and nicotinic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Researchers have demonstrated that 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride can be efficiently modified to produce derivatives with enhanced selectivity and potency against specific kinase targets. These findings were published in a recent issue of the Journal of Medicinal Chemistry, highlighting the compound's versatility in medicinal chemistry.

In addition to its applications in kinase inhibitor development, recent preclinical studies have explored the anti-inflammatory and neuroprotective properties of 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride. A study conducted by a team at the University of Cambridge revealed that the compound exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Another area of active research involves the pharmacokinetic profiling of 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride. A recent pharmacokinetic study published in the European Journal of Pharmaceutical Sciences reported favorable absorption and distribution characteristics, along with a manageable metabolic profile. These properties make the compound a promising candidate for further development into orally bioavailable therapeutics.

Despite these promising findings, challenges remain in optimizing the synthetic routes for large-scale production of 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride. A recent patent application filed by a leading pharmaceutical company outlines an improved synthetic methodology that enhances yield and purity, addressing some of the scalability issues previously encountered.

In conclusion, 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride (CAS: 597562-49-7) represents a compound of significant interest in contemporary pharmaceutical research. Its diverse pharmacological properties and potential as a versatile intermediate underscore its importance in the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and development.